Cas no 1806815-78-0 (3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806815-78-0
• MF: C₇H₄ClF₂N₃
• MW: 203.576566696167
• CID: 4811248
• Update Time: 2025-05-20

3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4ClF2N3/c8-3-1-4(12)5(2-11)13-6(3)7(9)10/h1,7H,12H2
• InChI Key： ILYOZLORHDIKCZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)N=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine

3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine: A Comprehensive Overview

3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine, also known by its CAS number 1806815-78-0, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the family of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology. The molecule features a pyridine ring with substituents at positions 2, 3, 5, and 6, including an amino group, a cyano group, a chlorine atom, and a difluoromethyl group. These functional groups contribute to the compound's distinctive chemical properties and reactivity.

The synthesis of 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient syntheses of such complex molecules, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridine ring and subsequent functionalization.

The structural uniqueness of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, pyridine derivatives are often used as scaffolds for drug design due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine allows for extensive chemical modification, enabling the creation of bioactive compounds with potential therapeutic applications.

Recent studies have highlighted the role of this compound in medicinal chemistry. For example, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. The amino group provides hydrogen bonding capabilities, while the cyano group introduces electron-withdrawing effects that can modulate the compound's interactions with biological systems. Additionally, the difluoromethyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes.

In the field of agrochemistry, pyridine derivatives are valuable for their pesticidal properties. The chlorine atom in 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine enhances its stability under environmental conditions, making it suitable for use in formulations that require prolonged activity. Furthermore, the compound's structure allows for controlled release mechanisms when applied in agricultural settings.

The environmental impact of synthetic chemicals has become a focal point in recent years. In response to growing concerns about sustainability, chemists are exploring greener synthesis routes for compounds like 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine. For example, solvent-free reactions and biocatalytic processes are being developed to minimize waste and reduce energy consumption during production.

In conclusion, 3-Amino-5-chloro-2-cyano-6-(difluoromethyl)pyridine is a multifaceted compound with significant potential across various industries. Its unique structure and functional groups make it an invaluable tool in drug discovery and agrochemical development. As research continues to uncover new applications and improve synthesis methods, this compound will likely play an increasingly important role in advancing modern chemistry.